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For Researchers, Scientists, and Drug Development Professionals

Introduction
Navitoclax (ABT-263) is a potent, orally bioavailable small-molecule inhibitor of the B-cell

lymphoma 2 (Bcl-2) family of anti-apoptotic proteins, including Bcl-2, Bcl-xL, and Bcl-w.[1] By

mimicking the activity of pro-apoptotic BH3-only proteins, Navitoclax induces apoptosis in

cancer cells that are dependent on these anti-apoptotic proteins for survival.[2] Navitoclax-d8
is the deuterated form of Navitoclax, which serves as an invaluable tool in pharmacokinetic and

bioanalytical studies, primarily as an internal standard for the accurate quantification of

Navitoclax in biological matrices using mass spectrometry.[3] This technical guide provides an

in-depth overview of the commercial sources, availability, and key technical data for

Navitoclax-d8, along with a detailed experimental protocol for its use in a validated LC-MS/MS

assay and a depiction of the relevant biological pathway.

Commercial Availability and Physicochemical
Properties
Navitoclax-d8 is available from several commercial suppliers specializing in research

chemicals and stable isotope-labeled compounds. The compound is typically supplied as a

solid, with purities often exceeding 98%. Below is a summary of the key data for Navitoclax-
d8.
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Parameter Value Source

Synonyms ABT-263-d8 [4]

CAS Number 1217620-38-6 [4]

Molecular Formula C47H47D8ClF3N5O6S3 [4]

Molecular Weight 982.66 g/mol [5]

Appearance White to off-white solid [5]

Purity (HPLC) ≥98% [5][6]

Isotopic Enrichment ≥98.9% [5]

Storage

Powder: -20°C for 3 years. In

solvent: -80°C for 6 months,

-20°C for 1 month.

[5]

Quantitative Data from Commercial Suppliers
The following table summarizes the availability and pricing of Navitoclax-d8 from various

suppliers. Please note that prices are subject to change and may vary based on the supplier

and quantity.

Supplier Catalog Number Available Quantities Price (USD)

MedchemExpress HY-10087S 1 mg $520

5 mg, 10 mg Quote

Cayman Chemical 34694 500 µg $116

1 mg $209

5 mg $923

Invivochem V56439 Not specified Contact for quote

Mechanism of Action: The Bcl-2 Signaling Pathway
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Navitoclax exerts its pro-apoptotic effects by targeting and inhibiting anti-apoptotic proteins of

the Bcl-2 family. The following diagram illustrates the core mechanism of the intrinsic apoptosis

pathway and the role of Navitoclax.

Navitoclax Mechanism of Action in the Intrinsic Apoptosis Pathway
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Caption: Navitoclax inhibits Bcl-2/Bcl-xL, leading to apoptosis.

Experimental Protocol: Quantification of Navitoclax
in Human Plasma using LC-MS/MS with Navitoclax-
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d8 as an Internal Standard
This protocol is adapted from a validated method for the quantitative analysis of Navitoclax in

human plasma.[3]

1. Materials and Reagents

Navitoclax analytical standard

Navitoclax-d8 internal standard (IS)

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Human plasma (blank)

Standard laboratory equipment (vortex mixer, centrifuge, autosampler vials)

2. Preparation of Stock and Working Solutions

Navitoclax Stock Solution (1 mg/mL): Accurately weigh and dissolve Navitoclax in an

appropriate solvent (e.g., DMSO) to a final concentration of 1 mg/mL.

Navitoclax-d8 Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock

solution of Navitoclax-d8 in a similar manner.

Navitoclax Working Solutions: Serially dilute the Navitoclax stock solution with ACN:water

(1:1, v/v) to prepare working solutions for calibration standards and quality control (QC)

samples.

Navitoclax-d8 Internal Standard Working Solution (500 ng/mL): Dilute the Navitoclax-d8
stock solution with ACN to a final concentration of 500 ng/mL.

3. Sample Preparation (Protein Precipitation)

To a 50 µL aliquot of plasma sample (calibrator, QC, or unknown), add 200 µL of the

Navitoclax-d8 internal standard working solution (500 ng/mL in ACN).
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For blank samples, add 200 µL of ACN without the internal standard.

Vortex mix the samples for 30 seconds.

Centrifuge the samples at 12,000 x g for 10 minutes at room temperature.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography System: Waters Acquity UPLC or equivalent.

Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

Mobile Phase: Isocratic elution with a suitable mobile phase (e.g., a mixture of acetonitrile

and water with an appropriate modifier like formic acid).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: SCIEX 4500 triple quadrupole mass spectrometer or equivalent.

Ionization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Navitoclax: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be

optimized).

Navitoclax-d8: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be

optimized).

5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Navitoclax to Navitoclax-d8
against the nominal concentration of the calibration standards.

Use a weighted linear regression (e.g., 1/x²) to fit the calibration curve.
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Determine the concentration of Navitoclax in the QC and unknown samples by interpolating

their peak area ratios from the calibration curve.

Experimental Workflow
The following diagram illustrates the general workflow for a typical quantitative bioanalytical

assay using a deuterated internal standard.
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Quantitative Bioanalysis Workflow using a Deuterated Internal Standard
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Caption: Workflow for bioanalysis with a deuterated internal standard.
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Conclusion
Navitoclax-d8 is a critical reagent for researchers and drug development professionals

engaged in the study of Navitoclax. Its commercial availability from reputable suppliers ensures

access to high-purity material for use as an internal standard in quantitative bioanalytical

methods. The provided technical information, including a detailed experimental protocol and

workflow, serves as a comprehensive resource for the accurate and reliable quantification of

Navitoclax in preclinical and clinical research. Understanding the mechanism of action of

Navitoclax within the Bcl-2 signaling pathway provides the essential biological context for the

interpretation of these quantitative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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